N-(2-fluorophenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(2-fluorophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H14FNO3/c1-19-12-8-5-9-13(20-2)14(12)15(18)17-11-7-4-3-6-10(11)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: MWGPXJGZIXIWHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol

Description

N-(2-fluorophenyl)-2,6-dimethoxybenzamide, also known as 18F-FPEB, is a radiolabeled compound that is used in positron emission tomography (PET) imaging to visualize the distribution and density of metabotropic glutamate receptor subtype 5 (mGluR5) in the brain. This compound has gained significant attention in recent years due to its potential as a diagnostic tool for various neurological and psychiatric disorders.

Mechanism of Action

N-(2-fluorophenyl)-2,6-dimethoxybenzamide binds specifically to mGluR5 in the brain, allowing for the visualization of the distribution and density of these receptors using PET imaging. The binding of this compound to mGluR5 is reversible and is dependent on the concentration of mGluR5 in the brain.
Biochemical and Physiological Effects:
The binding of this compound to mGluR5 does not have any known biochemical or physiological effects on the body. However, the use of PET imaging with this compound does involve exposure to ionizing radiation, which can have potential health risks.

Advantages and Limitations for Lab Experiments

The use of N-(2-fluorophenyl)-2,6-dimethoxybenzamide in lab experiments has several advantages, including its high selectivity and specificity for mGluR5, its ability to visualize the distribution and density of mGluR5 in vivo, and its potential as a diagnostic tool for various neurological and psychiatric disorders. However, the use of this compound also has limitations, including the potential for radiation exposure, the need for specialized equipment and expertise for PET imaging, and the high cost of production.

Future Directions

There are several future directions for the use of N-(2-fluorophenyl)-2,6-dimethoxybenzamide in scientific research. One potential application is the use of this compound as a diagnostic tool for early detection and monitoring of neurological and psychiatric disorders. Another potential application is the use of this compound in drug development and testing for mGluR5-targeted therapies. Additionally, further research is needed to better understand the role of mGluR5 in various neurological and psychiatric disorders and to develop more effective treatments for these conditions.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2,6-dimethoxybenzamide involves the labeling of a precursor molecule with the radioactive isotope fluorine-18. The precursor molecule, 2,6-dimethoxybenzoyl chloride, is reacted with 2-fluoroaniline to form the intermediate product, this compound. This intermediate product is then labeled with fluorine-18 using a nucleophilic substitution reaction to form the final product, this compound.

Scientific Research Applications

N-(2-fluorophenyl)-2,6-dimethoxybenzamide has been extensively studied for its potential as a diagnostic tool for various neurological and psychiatric disorders. Studies have shown that mGluR5 is involved in the regulation of synaptic plasticity, learning, and memory. Dysregulation of mGluR5 has been implicated in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, depression, and addiction.